Cas no 62144-49-4 (Ethanone, 1-[5-(2-azidophenyl)-2-furanyl]-)

• Product Name: Ethanone, 1-[5-(2-azidophenyl)-2-furanyl]-
• CAS No: 62144-49-4
• MF: C₁₂H₉N₃O₂
• MW: 227.218762159348
• CID: 456516
• PubChem ID: 71389498
• Update Time: 2025-04-19

Ethanone, 1-[5-(2-azidophenyl)-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-(2-azidophenyl)-2-furanyl]-
• 1-[5-(2-azidophenyl)furan-2-yl]ethanone
• 1-[5-(2-Azidophenyl)furan-2-yl]ethan-1-one
• 62144-49-4
• DTXSID80811499

• Inchi： 1S/C12H9N3O2/c1-8(16)11-6-7-12(17-11)9-4-2-3-5-10(9)14-15-13/h2-7H,1H3
• InChI Key： LEIAUIULLPMFAO-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=CC=C1C1C=CC=CC=1N=[N+]=[N-]

Computed Properties

• Exact Mass: 227.06957
• Monoisotopic Mass: 227.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.6Ų

Experimental Properties

• PSA: 78.97